3-(3-aminocyclobutyl)propanamide dihydrochloride, Mixture of diastereomers
Overview
Description
3-(3-aminocyclobutyl)propanamide dihydrochloride, Mixture of diastereomers (also known as 3-ACB-PADC) is a compound composed of a cyclic amine, an amide and two dihydrochloride molecules. It is a synthetic compound that has been used in various scientific research applications, such as drug discovery, drug development, and pharmacology. The compound has been studied extensively in the laboratory and is known to have a wide range of biochemical and physiological effects.
Scientific Research Applications
3-ACB-PADC has been used extensively in scientific research applications, such as drug discovery, drug development, and pharmacology. The compound has been studied for its ability to modulate the activity of various enzymes and receptors in the body. It has been shown to have a wide range of effects on the body, including the modulation of the activity of receptors involved in pain and inflammation. Additionally, 3-ACB-PADC has been studied for its ability to modulate the activity of enzymes involved in the metabolism of drugs.
Mechanism of Action
The mechanism of action of 3-ACB-PADC is not yet fully understood. However, it is believed that the compound acts as an agonist at certain receptors in the body, which leads to an increase in the activity of the receptor. This increase in activity leads to a variety of biochemical and physiological effects. Additionally, it is believed that 3-ACB-PADC is able to modulate the activity of enzymes involved in the metabolism of drugs, leading to increased or decreased levels of the drug in the body.
Biochemical and Physiological Effects
3-ACB-PADC has been shown to have a wide range of biochemical and physiological effects. The compound has been shown to have anti-inflammatory, analgesic, and anti-nociceptive activities. Additionally, 3-ACB-PADC has been shown to modulate the activity of various enzymes and receptors in the body, leading to a variety of effects. For example, the compound has been shown to modulate the activity of the 5-HT2A receptor, leading to an increase in the activity of the receptor. This increase in activity leads to a decrease in pain and inflammation. Additionally, 3-ACB-PADC has been shown to modulate the activity of enzymes involved in the metabolism of drugs, leading to increased or decreased levels of the drug in the body.
Advantages and Limitations for Lab Experiments
The use of 3-ACB-PADC in laboratory experiments has several advantages. The compound is relatively easy to synthesize and is relatively stable in aqueous solutions. Additionally, the compound is relatively safe to use in laboratory experiments, as it is not toxic or hazardous to humans. However, there are some limitations to the use of 3-ACB-PADC in laboratory experiments. For example, the compound is not as stable in organic solvents, and the compound may degrade over time. Additionally, the compound may interact with other compounds present in the laboratory, leading to unexpected results.
Future Directions
There are a number of potential future directions for the use of 3-ACB-PADC in scientific research. For example, the compound could be used to study the effects of various drugs on the body, as well as to develop new drugs. Additionally, the compound could be used to study the effects of various enzymes and receptors in the body, as well as to develop new drugs that target these enzymes and receptors. Additionally, the compound could be used to study the effects of various diseases, as well as to develop new treatments for these diseases. Finally, the compound could be used to study the effects of various environmental factors on the body, as well as to develop new treatments for these environmental factors.
Synthesis Methods
The synthesis of 3-ACB-PADC is a multi-step process involving the reaction of cyclobutyl-3-aminopropanamide with dihydrochloride molecules. The reaction is carried out in an aqueous solution at a temperature of 65-75°C. The reaction is typically carried out in a reaction flask, where the two reactants are mixed together. The reaction is then allowed to proceed for several hours, during which time the cyclobutyl-3-aminopropanamide is converted into 3-ACB-PADC. The reaction is typically monitored using a spectrophotometer, and the reaction is stopped when the desired level of conversion is achieved.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-aminocyclobutyl)propanamide dihydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclobutene", "Ammonia", "Acrylonitrile", "Hydrochloric acid", "Sodium hydroxide", "Propanoic acid", "Sodium borohydride", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Cyclobutene is reacted with ammonia in the presence of a catalyst to form 3-aminocyclobutene.", "Step 2: 3-aminocyclobutene is then reacted with acrylonitrile to form 3-(3-aminocyclobutyl)acrylonitrile.", "Step 3: 3-(3-aminocyclobutyl)acrylonitrile is then reduced with sodium borohydride in methanol to form 3-(3-aminocyclobutyl)propanenitrile.", "Step 4: 3-(3-aminocyclobutyl)propanenitrile is then hydrolyzed with hydrochloric acid to form 3-(3-aminocyclobutyl)propanamide.", "Step 5: 3-(3-aminocyclobutyl)propanamide is then reacted with hydrochloric acid in diethyl ether to form the dihydrochloride salt of the target compound, which is a mixture of diastereomers." ] } | |
CAS RN |
2742660-99-5 |
Molecular Formula |
C7H16Cl2N2O |
Molecular Weight |
215.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
